molecular formula C21H20N4O3S B11585501 (5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

(5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Cat. No.: B11585501
M. Wt: 408.5 g/mol
InChI Key: JSWZBQDTBRBSIM-WQRHYEAKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one” is a heterocyclic molecule featuring a fused thiazolo-triazole core with a 3,4-dimethoxyphenyl group at position 2 and a 4-(dimethylamino)benzylidene substituent at position 5. This analysis focuses on structural, synthetic, and functional comparisons with analogous derivatives to infer its characteristics .

Properties

Molecular Formula

C21H20N4O3S

Molecular Weight

408.5 g/mol

IUPAC Name

(5Z)-2-(3,4-dimethoxyphenyl)-5-[[4-(dimethylamino)phenyl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one

InChI

InChI=1S/C21H20N4O3S/c1-24(2)15-8-5-13(6-9-15)11-18-20(26)25-21(29-18)22-19(23-25)14-7-10-16(27-3)17(12-14)28-4/h5-12H,1-4H3/b18-11-

InChI Key

JSWZBQDTBRBSIM-WQRHYEAKSA-N

Isomeric SMILES

CN(C)C1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC(=C(C=C4)OC)OC)S2

Canonical SMILES

CN(C)C1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC(=C(C=C4)OC)OC)S2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the thiazole and triazole rings, followed by the introduction of the dimethoxyphenyl and dimethylaminobenzylidene groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

(5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

    Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

    Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction could result in a more saturated molecule.

Scientific Research Applications

    Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

    Biology: It may serve as a probe or ligand in biochemical studies.

    Medicine: The compound could be investigated for its potential therapeutic properties, such as anticancer or antimicrobial activity.

    Industry: It might find use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Biological Activity

The compound (5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one represents a class of thiazole derivatives that have garnered attention due to their diverse biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

This compound belongs to the thiazolo[3,2-b][1,2,4]triazole family and features a complex structure that contributes to its biological activity. The presence of dimethoxy and dimethylamino groups enhances its interaction with biological targets.

Molecular Formula

  • C : 20
  • H : 22
  • N : 4
  • O : 2
  • S : 1

The mechanism by which (5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exerts its biological effects is primarily attributed to its ability to modulate various signaling pathways. Research indicates that compounds in this class can inhibit certain enzymes and receptors involved in cell proliferation and survival.

Anticancer Activity

Recent studies have demonstrated that thiazole derivatives exhibit significant anticancer properties. For instance:

  • Cytotoxicity Against Cancer Cell Lines : The compound has shown promising results in inhibiting the growth of various cancer cell lines including MDA-MB-231 (breast cancer), HCT116 (colon cancer), and SW620 (colorectal cancer) cells. The mechanism involves inducing apoptosis and cell cycle arrest at the G2/M phase.
Cell LineIC50 (µM)Mechanism of Action
MDA-MB-23115Induces apoptosis
HCT11620G2/M phase arrest
SW62018Inhibition of proliferation

Antimicrobial Activity

The compound has also been evaluated for antimicrobial properties against various bacterial strains. Preliminary results indicate moderate antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus.

Case Studies

  • Study on Antitumor Activity : In a study conducted by Da Silva et al., derivatives of thiazolidinones were synthesized and evaluated for their antitumor efficacy. The study found that compounds similar to (5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibited potent antitumor effects through mechanisms involving apoptosis induction and inhibition of angiogenesis .
  • Antimicrobial Evaluation : Another investigation focused on the antimicrobial properties of thiazole derivatives demonstrated that compounds with similar structures could inhibit the growth of pathogenic bacteria effectively .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Key structural variations among related compounds lie in substituents at positions 2 and 5 of the thiazolo-triazole core, as well as the stereochemistry (Z/E) of the benzylidene group.

Compound Name Position 2 Substituent Position 5 Benzylidene Group Configuration Key Features Reference
(5Z)-2-(3,4-dimethoxyphenyl)-5-[4-(dimethylamino)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (Main) 3,4-Dimethoxyphenyl 4-(Dimethylamino)phenyl Z Electron-rich substituents; enhanced solubility due to dimethylamino group -
(5Z)-5-(2,5-Dimethoxybenzylidene)-2-(4-ethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one 4-Ethoxyphenyl 2,5-Dimethoxyphenyl Z Ethoxy group increases hydrophobicity; planar structure
(5E)-5-(3,4-Dimethoxybenzylidene)-2-phenylthiazolo[3,2-b][1,2,4]triazol-6(5H)-one Phenyl 3,4-Dimethoxyphenyl E E-configuration reduces coplanarity; phenyl lacks electron-donating groups
5-[(Z)-2,3-Dimethoxybenzylidene]-1,2,4-triazolo[3,2-b][1,3]thiazol-6(5H)-one None (simpler core) 2,3-Dimethoxyphenyl Z Coplanar fused system; smaller molecular weight
(5Z)-5-[[3-(4-butoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-(4-methoxyphenyl)thiazolo-triazol-6-one 4-Methoxyphenyl Pyrazole-containing benzylidene Z Bulky substituent; potential for multi-target interactions

Key Observations:

  • The main compound’s 4-(dimethylamino)benzylidene group enhances solubility compared to methoxy/ethoxy analogues .
  • Bulky substituents (e.g., pyrazole in ) may hinder membrane permeability but increase target specificity.

Physicochemical Properties

Substituents critically influence solubility, logP, and stability:

Compound Type Molecular Weight (g/mol) Predicted logP Solubility (Water) Stability Notes
Main compound ~464 ~3.2 Moderate (dimethylamino) Stable under inert conditions
4-Ethoxyphenyl analogue ~438 ~3.8 Low Sensitive to hydrolysis (ethoxy group)
Pyrazole-containing derivative ~592 ~4.5 Very low Requires DMSO for dissolution

Key Observations:

  • The main compound’s dimethylamino group improves aqueous solubility compared to methoxy/ethoxy analogues.
  • Bulky substituents (e.g., ) increase logP, reducing bioavailability but enhancing lipid membrane penetration.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.